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Compound of Interest

Compound Name: Disperse yellow 65 (C.I. 671205)

Cat. No.: B157447 Get Quote

Application Notes: Thermal Stability and Phase
Behavior of Disperse Yellow 65
Introduction

Disperse Yellow 65 is a high-performance anthraquinone dye valued for its excellent light and

wash fastness, making it a crucial colorant in the textile industry, particularly for polyester

fibers. The thermal properties of this dye are of paramount importance as they directly

influence its manufacturing process, storage stability, and application performance during high-

temperature dyeing methods. Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) are powerful analytical techniques employed to characterize the thermal

behavior of materials like Disperse Yellow 65.

TGA provides quantitative information on the thermal stability and decomposition profile of the

dye by measuring its mass change as a function of temperature. This is critical for determining

the maximum processing temperatures the dye can withstand without degradation. DSC, on

the other hand, measures the heat flow into or out of a sample as it is heated or cooled,

revealing information about phase transitions such as melting, crystallization, and glass

transitions.[1][2] Together, TGA and DSC offer a comprehensive thermal profile, enabling

researchers and manufacturers to optimize synthesis, formulation, and dyeing processes to

ensure the final product's quality and stability.
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Key Applications of TGA and DSC for Disperse Yellow 65:

Determination of Thermal Stability: Establishing the onset and maximum decomposition

temperatures to define safe processing and storage conditions.

Melting Point and Purity Assessment: Identifying the melting point, which is a key physical

property, and assessing the purity of different batches.

Identification of Polymorphs: Detecting different crystalline forms of the dye that can impact

its solubility and dyeing characteristics.

Process Optimization: Providing data to optimize drying, milling, and dyeing cycles to

prevent thermal degradation and ensure consistent product quality.

Quality Control: Ensuring batch-to-batch consistency of the thermal properties of the dye.

Experimental Protocols
Thermogravimetric Analysis (TGA) Protocol
This protocol outlines the general procedure for analyzing the thermal stability of Disperse

Yellow 65 using TGA.

Instrumentation:

Thermogravimetric Analyzer (e.g., Mettler Toledo TGA/SDTA 851e or similar)[3]

Alumina or platinum crucibles

Analytical balance

Inert gas supply (e.g., Nitrogen)

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the finely ground Disperse Yellow 65

powder into a clean, tared TGA crucible.[3]

Instrument Setup:
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Place the sample crucible and an empty reference crucible into the TGA furnace.

Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to

prevent oxidative degradation.[4]

Thermal Program:

Equilibrate the sample at a starting temperature of 30 °C.

Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.[4]

Data Acquisition: Continuously record the sample weight as a function of temperature.

Data Analysis:

Plot the weight percentage versus temperature to obtain the TGA curve.

Determine the onset temperature of decomposition (Tonset) and the temperature of

maximum weight loss rate from the derivative of the TGA curve (DTG curve).

Differential Scanning Calorimetry (DSC) Protocol
This protocol describes the general method for determining the thermal transitions of Disperse

Yellow 65.

Instrumentation:

Differential Scanning Calorimeter (e.g., Mettler DSC 821e or similar)[5]

Aluminum crucibles and lids

Crimping press for sealing crucibles

Analytical balance

Inert gas supply (e.g., Nitrogen)

Procedure:
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Sample Preparation: Accurately weigh 2-5 mg of the Disperse Yellow 65 powder into a tared

aluminum DSC pan.[6]

Encapsulation: Seal the pan with an aluminum lid using a crimping press to ensure good

thermal contact and prevent sample loss.

Instrument Setup:

Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

Thermal Program:

Equilibrate the sample at 25 °C.

Heat the sample from 25 °C to a temperature above its expected melting point (e.g., 300

°C) at a heating rate of 10 °C/min.

Hold the sample at the high temperature for 2-5 minutes to ensure complete melting.

Cool the sample back to 25 °C at a rate of 10 °C/min.

Reheat the sample to 300 °C at 10 °C/min to observe any changes in thermal behavior

after the initial heating cycle.

Data Analysis:

Plot the heat flow versus temperature to obtain the DSC thermogram.

Determine the melting point (Tm) from the peak of the endothermic transition.

Calculate the enthalpy of fusion (ΔHf) by integrating the area under the melting peak.

Identify any other thermal events, such as glass transitions (Tg) or crystallization peaks

(Tc).
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The following tables present example data that could be obtained from TGA and DSC analysis

of Disperse Yellow 65.

Table 1: Thermogravimetric Analysis (TGA) Data for Disperse Yellow 65

Parameter Value Unit

Onset Decomposition

Temperature (Tonset)
250 °C

Temperature of Maximum

Decomposition (Tmax)
285 °C

Weight Loss at 300 °C 15 %

Weight Loss at 600 °C 65 %

Residual Mass at 600 °C 35 %

Table 2: Differential Scanning Calorimetry (DSC) Data for Disperse Yellow 65

Parameter Value Unit

Melting Point (Tm) 225 °C

Enthalpy of Fusion (ΔHf) 45 J/g

Crystallization Temperature

(Tc) (on cooling)
180 °C

Enthalpy of Crystallization

(ΔHc)
-42 J/g

Mandatory Visualization
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Sample Preparation

TGA Analysis

Data Analysis

Start

Weigh 5-10 mg of
Disperse Yellow 65

Place sample into
TGA crucible

Load sample and reference
crucibles into TGA

Purge with Nitrogen
(20-50 mL/min)

Heat from 30°C to 600°C
 at 10°C/min

Record weight change

Plot Weight % vs. Temperature

Determine Tonset and Tmax

End

 

Sample Preparation

DSC Analysis

Data Analysis

Start

Weigh 2-5 mg of
Disperse Yellow 65

Place sample into
DSC pan and seal

Load sample and reference
pans into DSC

Purge with Nitrogen
(20-50 mL/min)

Heat-Cool-Heat Cycle
(e.g., 25°C to 300°C at 10°C/min)

Record heat flow

Plot Heat Flow vs. Temperature

Determine Tm, ΔHf, Tc

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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